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Compound of Interest

Compound Name: tert-Amyl acetate

Cat. No.: B1606918

Introduction

Tert-Amyl acetate, also known as 2-methyl-2-butyl acetate, is an organic ester with a
molecular formula of C7H1402. While several isomers of amyl acetate are well-established in
the flavor and fragrance industry, the application of the tert-amyl isomer is a subject of
conflicting information in publicly available literature. These application notes aim to consolidate
the available data on tert-Amyl acetate, providing researchers, scientists, and drug
development professionals with a summary of its properties and potential, albeit limited, uses in
flavor and fragrance chemistry.

Organoleptic Properties

The scent profile of tert-Amyl acetate is not consistently described across various sources. It
has been characterized with the following descriptors:

o Fruity and Banana-like: Some sources describe a "characteristic fruity odor"[1] or a "banana-
like odor"[2][3]. Another describes it as a "colorless to yellow watery liquid with a weak odor
of bananas"[3][4].

» Woody and Camphoraceous: In contrast, one publication suggests a potential application in
fragrances due to an "interesting woody-camphor odor,"” which could impart a "woody volatile
top note"[5].
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This discrepancy suggests that the perceived odor may be dependent on the purity of the
compound and the context in which it is evaluated.

Applications in Flavor and Fragrance

The use of tert-Amyl acetate in the flavor and fragrance industry appears to be minimal and is
contested in the literature.

o Limited to No Use: Several chemical suppliers and databases explicitly state that tert-Amyl
acetate is "not for fragrance use" and "not for flavor use"[6], or is intended for "experimental /
research use only"[6]. One source categorizes it as an industrial chemical rather than a
common flavor or fragrance ingredient[5].

o Potential for Use: Conversely, some sources claim it is "widely used as an artificial flavoring
in the food and perfume industries"[1]. However, these claims are not substantiated with
specific examples or usage levels in commercial products. It is possible that "amyl acetate" is
used as a general term, with the isoamyl isomer being the one predominantly used for its
characteristic banana and pear notes[7][8][9][10][11][12].

Given the conflicting reports, it is crucial for researchers to conduct their own sensory
evaluations to determine the suitability of tert-Amyl acetate for any specific application. Its
potential woody-camphor notes could be of interest for creating novel fragrance accords, but its
fruity character appears to be less pronounced than that of other amyl acetate isomers.

Quantitative Data

The following tables summarize the available quantitative data for tert-Amyl acetate.

Table 1: Physical and Chemical Properties of tert-Amyl Acetate
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Property Value Reference(s)
Molecular Formula C7H1402 [4]

Molecular Weight 130.18 g/mol [4]
Appearance C.:olf)rless to pale yellow clear [13]

liquid

Specific Gravity 0.874 g/mL at 25 °C [6]

Boiling Point 124.6 °C [4]

Melting Point -73°C [1]

Flash Point 26.11 °C (79.00 °F) [6]

. Sparingly soluble in water;
Solubility . [1]
soluble in alcohol

Table 2: Sensory Threshold of tert-Amyl Acetate

Parameter Value Reference(s)

Not definitively established for
Odor Threshold
tert-amyl acetate.

Note: The broader category of "amyl acetate" has a wide range of reported odor thresholds, but
data specific to the tert-amyl isomer is scarce.

Experimental Protocols

Due to the limited specific information on tert-Amyl acetate in flavor and fragrance
applications, the following are generalized protocols that can be adapted for its evaluation.

Protocol 1: Sensory Evaluation of tert-Amyl Acetate
Objective: To determine the organoleptic profile of tert-Amyl acetate.

Materials:
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e High-purity tert-Amyl acetate

e Odorless solvent (e.g., diethyl phthalate or ethanol)
o Glass vials with caps

e Odor-free smelling strips

o Panel of trained sensory analysts

¢ Sensory evaluation software or data sheets
Procedure:

o Sample Preparation: Prepare a series of dilutions of tert-Amyl acetate in the chosen solvent
(e.g., 10%, 1%, 0.1%, and 0.01% by weight).

o Panelist Training: Briefly familiarize the panelists with the objectives of the test and the
evaluation scale to be used.

e Evaluation:

[e]

Dip a clean smelling strip into each dilution.

o

Present the strips to the panelists in a randomized order.

[¢]

Instruct panelists to sniff the strips and record their observations for odor characteristics
(e.g., fruity, woody, camphoraceous, chemical), intensity, and any other perceived notes.

[¢]

Include a blank (solvent only) as a control.

o Data Analysis: Compile the descriptors and intensity ratings from all panelists. Analyze the
data to create a comprehensive odor profile of tert-Amyl acetate at different concentrations.

Protocol 2: Evaluation of tert-Amyl Acetate in a Simple Fragrance Accord

Objective: To assess the performance and contribution of tert-Amyl acetate in a basic
fragrance composition.
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Materials:

tert-Amyl acetate

Other fragrance raw materials (e.g., citrus oils, floral notes, woody bases)

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Digital scale

Smelling strips

Procedure:

Accord Formulation: Create a simple fragrance base (e.g., a simple citrus-woody accord).

 Incorporation of tert-Amyl Acetate: Prepare several variations of the base accord, each
containing a different concentration of tert-Amyl acetate (e.g., 0.1%, 0.5%, 1%). Prepare a
control version with no tert-Amyl acetate.

e Aging: Allow the formulations to mature for at least 48 hours in a cool, dark place.
e Sensory Evaluation:
o Dip smelling strips into each formulation.

o Have a panel of perfumers or trained evaluators assess the impact of tert-Amyl acetate
on the overall fragrance profile.

o Panelists should note changes in top notes, heart, and base, as well as any effects on lift,
diffusion, and longevity.

o Conclusion: Based on the panel's feedback, determine the optimal concentration and the
specific olfactory contribution of tert-Amyl acetate to the fragrance accord.

Visualizations
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Caption: Workflow for the evaluation of tert-Amyl acetate.
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Caption: Relationship of tert-Amyl acetate properties and uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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